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Compound of Interest

Compound Name: 4-lodo-3,5-dimethylaniline

Cat. No.: B055768

4-lodo-3,5-dimethylaniline is an aromatic amine that serves as a valuable building block in
organic synthesis. Its molecular structure, incorporating an iodine atom and two methyl groups
on the aniline frame, offers versatile reactivity for the construction of more complex molecules.

Physicochemical and Spectroscopic Data

The quantitative properties of 4-lodo-3,5-dimethylaniline are summarized in the table below.
This data is essential for its handling, characterization, and application in experimental settings.

Property Value

Molecular Weight 247.08 g/mol [1][2][3]
Chemical Formula CsH1oIN[1][2][3]

CAS Number 117832-15-2[1][2][3][4]
Appearance Brown to olive green solid[3]
Melting Point 112-113 °CJ3]

Boiling Point (Predicted) 292.8 £ 28.0 °C[3]

Density (Predicted) 1.688 + 0.06 g/cm3[3]

1H NMR, 3C NMR, and Mass Spectrometry data

Spectral Data ) )
are available for this compound.[5]
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Synthesis of 4-lodo-3,5-dimethylaniline: An
Experimental Protocol

The synthesis of 4-lodo-3,5-dimethylaniline is typically achieved through the electrophilic
iodination of 3,5-dimethylaniline. The following protocol is a representative method for its
preparation in a laboratory setting.

Materials and Reagents

e 3,5-Dimethylaniline

e Molecular lodine (I2)

e Sodium Bicarbonate (NaHCO3)

e Sodium Thiosulfate (Na2S20s3)

e Dichloromethane (CH2Cl2) or Diethyl Ether (Et20)
¢ Anhydrous Sodium Sulfate (Na2S04) or Magnesium Sulfate (MgSOQOa)
» Deionized Water

» Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

o Separatory funnel

« Rotary evaporator

Standard glassware for extraction and filtration

Experimental Procedure

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-
dimethylaniline in a suitable organic solvent such as dichloromethane.
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« lodination: Cool the solution in an ice bath. To the stirred solution, add molecular iodine (I2)
portion-wise over a period of 30 minutes. The reaction is typically carried out in the presence
of a mild base like sodium bicarbonate to neutralize the hydrogen iodide (HI) formed during
the reaction.

e Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) until the starting material is consumed.

o Work-up: Upon completion, the reaction mixture is quenched with a saturated aqueous
solution of sodium thiosulfate to remove any unreacted iodine. This is indicated by the
disappearance of the characteristic brown color of iodine.

o Extraction: The organic layer is separated using a separatory funnel. The aqueous layer is
then extracted with additional portions of dichloromethane.

e Washing and Drying: The combined organic layers are washed with brine (saturated NacCl
solution), dried over anhydrous sodium sulfate or magnesium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure using a rotary evaporator to
yield the crude product. The crude 4-lodo-3,5-dimethylaniline can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to obtain a
product of high purity.

Applications in Research and Drug Development

lodoanilines, including 4-lodo-3,5-dimethylaniline, are valuable precursors in the synthesis of
a wide range of organic molecules. The presence of the iodo-substituent allows for various
cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, which are
fundamental in the construction of complex molecular architectures.

While specific applications of 4-lodo-3,5-dimethylaniline are not extensively documented in
publicly available literature, its structural analog, 4-iodo-2,6-dimethylaniline, is a known key
intermediate in the synthesis of Rilpivirine, an antiretroviral drug used to treat HIV-1 infection.[6]
[7] This highlights the potential of such iodinated anilines as crucial building blocks in the
development of novel therapeutic agents.
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Experimental Workflow for the Synthesis of 4-lodo-
3,5-dimethylaniline

The following diagram illustrates the key steps in the synthesis and purification of 4-lodo-3,5-

dimethylaniline.
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Workflow for the Synthesis of 4-lodo-3,5-dimethylaniline
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Caption: A flowchart illustrating the synthesis of 4-lodo-3,5-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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